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Compound of Interest |

Compound Name: N-nitroso-desmethyl-sumatriptan
CAS No.: 3036581-86-6
Cat. No.: B15811018
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical guide for the toxicological assessment of N-
nitroso-desmethyl-sumatriptan based on current regulatory guidance and scientific
understanding of N-nitrosamine impurities. As of December 2025, specific toxicological data for
N-nitroso-desmethyl-sumatriptan is limited in the public domain. Therefore, this guide
focuses on the recommended approach for such an assessment.

Introduction

N-nitroso-desmethyl-sumatriptan is a nitrosamine drug substance-related impurity (NDSRI)
of Sumatriptan, a medication used to treat migraine headaches. N-nitrosamines are a class of
compounds that are of significant concern due to their potential as potent mutagenic
carcinogens. Regulatory agencies worldwide have established stringent controls for the
presence of such impurities in pharmaceutical products. This guide outlines the essential
components of a toxicological risk assessment for N-nitroso-desmethyl-sumatriptan,
providing a framework for researchers and drug development professionals.
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Compound Information

A clear understanding of the chemical properties of N-nitroso-desmethyl-sumatriptan is
fundamental to its toxicological assessment.

Property Value Source

N-methyl-1-[3-[2-
[methyl(nitroso)amino]ethyl]-1

IUPAC Name ) PubChem[1]
H-indol-5-

yllmethanesulfonamide

CAS Number 3036581-86-6 PubChem[1]
Molecular Formula C13H18N403S PubChem[1]
Molecular Weight 310.37 g/mol PubChem[1]
Chemical Structure See Figure 1

Figure 1: Chemical Structure of N-nitroso-desmethyl-sumatriptan

C13H18N403S

Click to download full resolution via product page

A 2D representation of the molecular structure of N-nitroso-desmethyl-sumatriptan.

Regulatory Context and Acceptable Intake

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European
Medicines Agency (EMA), and Health Canada have implemented a Carcinogenic Potency
Categorization Approach (CPCA) for NDSRIs to assign an Acceptable Intake (Al) limit. The Al
represents a daily exposure level that is considered to pose a negligible cancer risk over a
lifetime.

N-nitroso-desmethyl-sumatriptan has been evaluated by international regulatory agencies
and is recognized as a potent nitrosamine impurity.
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Acceptable Intake

Regulatory Body Potency Category . Reference
(Al) Limit
European Medicines
Category 1 18 ng/day EMA[2]
Agency (EMA)
Health Canada Potency Category 1 18 ng/day Health Canada]3]

This classification underscores the need for rigorous toxicological evaluation to ensure patient

safety.

Recommended Toxicological Assessment Workflow

In the absence of existing data, a staged approach to toxicological assessment is
recommended. This typically begins with in silico and in vitro assessments, followed by in vivo

studies if necessary.
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Recommended workflow for the toxicological assessment of N-nitroso-desmethyl-
sumatriptan.

Detailed Experimental Protocols

Enhanced Bacterial Reverse Mutation Assay (Ames
Test)
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The Ames test is a primary in vitro screen for mutagenicity. For N-nitrosamines, an enhanced
protocol is recommended to improve sensitivity.[4][5][6][7]

Objective: To evaluate the potential of N-nitroso-desmethyl-sumatriptan to induce gene
mutations in bacteria.

Guideline: Based on OECD Test Guideline 471.[6]
Methodology:

o Tester Strains: A minimum of five strains should be used, including Salmonella typhimurium
TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[6]

o Metabolic Activation: The assay should be conducted with and without a metabolic activation
system (S9 fraction). For nitrosamines, the use of both hamster and rat liver S9 at a 30%
concentration is recommended.[4][6]

o Assay Type: The pre-incubation method should be used with a 30-minute pre-incubation
time.[6]

o Test Concentrations: A suitable range of concentrations should be selected based on a
preliminary toxicity test. At least five analyzable concentrations should be used.

e Controls:
o Negative (solvent) control.
o Positive controls for each strain, both with and without S9 activation.

o Data Analysis: A dose-related increase in revertant colonies, typically a two- to three-fold
increase over the negative control, is considered a positive result.[8]

In Vitro Mammalian Cell Micronucleus Test

This assay detects chromosomal damage in mammalian cells.

Objective: To assess the potential of N-nitroso-desmethyl-sumatriptan to induce clastogenic
and aneugenic effects.
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Guideline: OECD Test Guideline 487.[9][10][11][12]

Methodology:

Cell Lines: Human peripheral blood lymphocytes or established cell lines such as TK6, CHO,
or V79 are commonly used.[9][10]

Metabolic Activation: The test should be performed with and without an exogenous metabolic
activation system (S9 fraction).

Exposure: Cells are exposed to the test substance for a short period (e.g., 3-6 hours) in the
presence and absence of S9, and for a longer period (e.g., 24 hours) without S9.

Cytokinesis Block: Cytochalasin B is often used to block cytokinesis, allowing for the
identification of cells that have completed one nuclear division.[11]

Endpoint: The frequency of micronuclei in binucleated cells is scored.
Controls:

o Negative (solvent) control.

o Positive controls (a clastogen and an aneugen).

Data Analysis: A statistically significant, dose-dependent increase in the frequency of
micronucleated cells indicates a positive result.

General Mechanism of Nitrosamine Genotoxicity

The genotoxicity of many N-nitrosamines is dependent on metabolic activation, primarily by

cytochrome P450 (CYP) enzymes.
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General pathway of N-nitrosamine bioactivation leading to DNA mutation.

This metabolic activation leads to the formation of highly reactive intermediates that can form
adducts with DNA, leading to mutations and potentially initiating carcinogenesis.[13]

Conclusion
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The toxicological assessment of N-nitroso-desmethyl-sumatriptan requires a systematic
approach, beginning with sensitive in vitro assays to determine its mutagenic potential. Given
its classification as a potent NDSRI with a low Acceptable Intake limit, careful evaluation is
paramount. This guide provides the foundational experimental protocols and logical framework
for conducting a thorough risk assessment in line with current regulatory expectations. Should
in vitro tests yield positive results, further in vivo testing may be warranted to fully characterize
the risk to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Toxicological Assessment of N-nitroso-desmethyl-
sumatriptan: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811018/docs#toxicological-assessment-of-n-
nitroso-desmethyl-sumatriptan-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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